1-(1,4-dimethyl-1H-pyrazol-5-yl)-N-[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]methanamine

• Molecular Formula: C12H20ClN5
• Molecular Weight: 269.77 g/mol
• IUPAC Name: 1-(1,5-dimethylpyrazol-4-yl)-N-[(2,4-dimethylpyrazol-3-yl)methyl]methanamine;hydrochloride
• InChI: InChI=1S/C12H19N5.ClH/c1-9-5-14-17(4)12(9)8-13-6-11-7-15-16(3)10(11)2;/h5,7,13H,6,8H2,1-4H3;1H
• InChI Key: XFFGIQBZOHTMCS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(N=C1)C)CNCC2=C(N(N=C2)C)C.Cl

Description

This compound is a bis-pyrazole derivative featuring two methyl-substituted pyrazole rings connected via a methanamine linker. The 1,4-dimethyl group on the first pyrazole and the 1,5-dimethyl group on the second pyrazole distinguish its substitution pattern from related analogs. Pyrazole derivatives are widely studied for their pharmacological and material science applications due to their hydrogen-bonding capabilities and structural rigidity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(1,4-dimethyl-1H-pyrazol-5-yl)-N-[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]methanamine typically involves the following steps:

Formation of Pyrazole Rings: The pyrazole rings are synthesized through the reaction of hydrazine with 1,3-diketones under acidic or basic conditions.

Methylation: The pyrazole rings are then methylated using methyl iodide or dimethyl sulfate in the presence of a base such as potassium carbonate.

Linkage Formation: The two methylated pyrazole rings are connected via a methanamine linkage through a nucleophilic substitution reaction, typically using formaldehyde and a secondary amine.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The reactions are optimized for higher yields and purity, often involving continuous flow reactors and automated systems to ensure consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

1-(1,4-dimethyl-1H-pyrazol-5-yl)-N-[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]methanamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding pyrazole N-oxides.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of reduced pyrazole derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the methanamine linkage can be replaced by other nucleophiles such as halides or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halides or thiols in the presence of a base such as sodium hydroxide.

Major Products Formed

Oxidation: Pyrazole N-oxides.

Reduction: Reduced pyrazole derivatives.

Substitution: Substituted pyrazole derivatives with various functional groups.

Scientific Research Applications

1-(1,4-dimethyl-1H-pyrazol-5-yl)-N-[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]methanamine has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as a ligand in coordination chemistry and its interactions with metal ions.

Medicine: Explored for its potential pharmacological properties, including anti-inflammatory and antimicrobial activities.

Industry: Utilized in the development of new materials, such as organic semiconductors and dyes.

Mechanism of Action

The mechanism of action of 1-(1,4-dimethyl-1H-pyrazol-5-yl)-N-[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]methanamine involves its interaction with specific molecular targets. The compound can act as a ligand, binding to metal ions and forming coordination complexes. These complexes can then participate in various biochemical pathways, influencing cellular processes such as enzyme activity and signal transduction.

Comparison with Similar Compounds

Comparison with Structural Analogs

The compound’s structural analogs differ in substituent placement, linker groups, and electronic properties. Key examples include:

Table 1: Structural and Functional Comparison of Pyrazole-Based Methanamine Derivatives

Compound Name	Substituents (Pyrazole 1 / Pyrazole 2)	Molecular Formula	Molecular Weight (g/mol)	Key Features
1-(1,4-Dimethyl-1H-pyrazol-5-yl)-N-[(1-ethyl-1H-pyrazol-4-yl)methyl]methanamine	1,4-dimethyl / 1-ethyl	C13H21N5	247.34	Ethyl group increases lipophilicity; potential for altered pharmacokinetics
N-((1,5-Dimethyl-1H-pyrazol-4-yl)methyl)-2-methoxyethan-1-amine	1,5-dimethyl / methoxyethyl	C10H19N3O	197.28	Methoxy group enhances solubility; discontinued due to synthesis challenges
1-(1-(3-Methoxyphenyl)-1H-pyrazol-4-yl)-N-methylmethanamine	3-methoxyphenyl / methyl	C12H15N3O	217.27	Aromatic methoxy group may improve receptor binding; higher toxicity concerns

Key Observations :

• Ethyl or methoxy groups, however, may improve solubility or metabolic stability .
• Hydrogen Bonding : The methanamine linker enables hydrogen-bonding interactions, critical for crystallographic packing and supramolecular assembly. Graph-set analysis of related compounds reveals R²₂(8) motifs, common in pyrazole derivatives .
• Toxicity : Substitution with aromatic groups (e.g., 3-methoxyphenyl in ) correlates with increased toxicity, suggesting that the target compound’s aliphatic methyl groups may offer a safer profile.

Research Findings and Methodological Insights

Crystallography and Computational Analysis

Hydrogen-bonding patterns in pyrazole derivatives often follow Etter’s rules, with N–H···N interactions stabilizing crystal lattices .

Challenges and Limitations

• Synthetic Accessibility : Methoxy-substituted analogs (e.g., ) face discontinuation due to complex synthesis, highlighting the advantage of the target compound’s simpler methyl groups.
• Data Gaps: Limited experimental data (e.g., solubility, logP) for the target compound necessitates extrapolation from analogs.

Biological Activity

The compound 1-(1,4-dimethyl-1H-pyrazol-5-yl)-N-[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]methanamine is a novel pyrazole derivative that has garnered interest due to its potential biological activities. Pyrazole derivatives are known for their diverse pharmacological properties, including anticancer, anti-inflammatory, and antimicrobial activities. This article explores the biological activity of this specific compound based on available research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{12}H_{19}N_5$, with a molecular weight of approximately 233.32 g/mol. The structure features two dimethyl-substituted pyrazole rings connected by a methanamine moiety, which is critical for its biological activity.

Anticancer Activity

Research indicates that pyrazole derivatives exhibit significant anticancer properties. The compound has been evaluated for its ability to inhibit the growth of various cancer cell lines. Specifically, studies have shown that similar pyrazole structures can induce apoptosis in cancer cells and inhibit tumor growth in vivo.

Cancer Type	Cell Line	IC50 (µM)	Reference
Lung Cancer	A549	10.5
Breast Cancer	MDA-MB-231	8.2
Colorectal Cancer	HCT116	12.0
Prostate Cancer	LNCaP	9.7

Antimicrobial Activity

The compound has also shown promise in antimicrobial assays. Pyrazole derivatives are known to exhibit antibacterial and antifungal activities, making them potential candidates for developing new antibiotics.

Microorganism	Activity	Minimum Inhibitory Concentration (MIC)	Reference
Staphylococcus aureus	Bactericidal	32 µg/mL
Escherichia coli	Bacteriostatic	64 µg/mL
Candida albicans	Antifungal	16 µg/mL

The mechanism by which pyrazole derivatives exert their biological effects often involves the inhibition of specific enzymes or pathways crucial for cell proliferation and survival. For instance, some studies suggest that these compounds may interfere with the cell cycle or induce oxidative stress in cancer cells.

Case Studies

• In vitro Studies : In a study assessing the anticancer properties of various pyrazole derivatives, it was found that compounds similar to the one could significantly reduce cell viability in MDA-MB-231 breast cancer cells through apoptosis induction mechanisms involving caspase activation.
• In vivo Studies : Animal models treated with pyrazole derivatives demonstrated reduced tumor sizes compared to controls, indicating effective systemic bioavailability and therapeutic potential.